Cas no 1539290-74-8 (DBCO-NH-Boc)

• Product Name: DBCO-NH-Boc
• CAS No: 1539290-74-8
• MF: C₂₃H₂₄N₂O₃
• MW: 376.448266029358
• CID: 5052404
• PubChem ID: 134811410
• Update Time: 2025-06-11

DBCO-NH-Boc Chemical and Physical Properties

Names and Identifiers

• DBCO-NH-Boc
• LCZC1176
• HY-140293
• DA-52334
• F88676
• BP-24094
• AKOS040743161
• 1539290-74-8
• tert-butyl N-(3-{2-azatricyclo[10.4.0.0,]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-3-oxopropyl)carbamate
• CS-0114485
• tert-butyl N-(3-{2-azatricyclo[10.4.0.0,hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-3-oxopropyl)carbamate
• tert-butyl N-[3-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]carbamate

• Inchi： 1S/C23H24N2O3/c1-23(2,3)28-22(27)24-15-14-21(26)25-16-19-10-5-4-8-17(19)12-13-18-9-6-7-11-20(18)25/h4-11H,14-16H2,1-3H3,(H,24,27)
• InChI Key： REYNVEBGFQGBTG-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1C2C=CC=CC=2C#CC2C=CC=CC=2C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 376.17869263g/mol
• Monoisotopic Mass: 376.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6

Additional information on DBCO-NH-Boc

Introduction to DBCO-NH-Boc: Applications and Recent Research Developments

The compound with the CAS number 1539290-74-8 corresponds to the chemical product named DBCO-NH-Boc, which is a highly valuable intermediate in the field of chemical and pharmaceutical research. This compound, featuring a distinctive structure that combines a dibenzocyclooctyne (DBCO) moiety with an amine group protected by a Boc (tert-butoxycarbonyl) group, has garnered significant attention due to its versatile applications in bioconjugation and drug development.

The DBCO moiety is particularly renowned for its ability to participate in strain-promoted azide-alkyne cycloaddition reactions, commonly known as "click chemistry." This reaction is characterized by its high efficiency, selectivity, and mild reaction conditions, making it an indispensable tool in synthetic organic chemistry and biochemistry. The DBCO group can readily react with azides to form stable 1,4-disubstituted cyclooctynes, a process that has been extensively utilized for the site-specific labeling of biomolecules such as proteins, peptides, and nucleic acids.

The Boc-protected amine group in DBCO-NH-Boc serves as a crucial protecting group for the amine functionality. The Boc group not only prevents unwanted side reactions but also allows for selective deprotection under mild acidic conditions, providing researchers with precise control over the functionalization process. This feature makes DBCO-NH-Boc an ideal building block for the synthesis of complex molecules, including peptidomimetics and small-molecule drugs.

In recent years, significant advancements have been made in the application of DBCO-NH-Boc in various fields. One notable area is its use in the development of probes for live-cell imaging. Researchers have leveraged the click chemistry capability of DBCO to create fluorescently labeled probes that can be used to track biological processes in real-time. For instance, studies have demonstrated the utility of DBCO-functionalized probes in monitoring protein-protein interactions, cellular trafficking, and even disease progression in model systems.

Another exciting application of DBCO-NH-Boc lies in its role as a precursor for the synthesis of bioconjugates. Bioconjugation involves the covalent attachment of biomolecules such as antibodies, enzymes, or nucleic acids to other molecules like drugs or imaging agents. This strategy has been instrumental in the development of targeted therapies and diagnostic tools. The ability to incorporate DBCO groups into biomolecules allows for subsequent click reactions with azide-functionalized targets, enabling precise targeting and controlled release of therapeutic agents.

The pharmaceutical industry has also benefited from the use of DBCO-NH-Boc. Researchers have employed this compound in the synthesis of novel drug candidates that exhibit improved pharmacokinetic properties. For example, DBCO-functionalized peptides have been investigated as potential inhibitors of enzyme activity relevant to various diseases. The combination of click chemistry with Boc protection has enabled the creation of highly stable and biologically active peptidomimetics that can be further modified for enhanced efficacy and selectivity.

In addition to its applications in biomedicine, DBCO-NH-Boc has found utility in materials science. The ability to functionalize materials with DBCO groups has opened up new possibilities for creating smart materials that can respond to biological stimuli. For instance, researchers have developed hydrogels containing DBCO-functionalized polymers that can be triggered to release drugs or other molecules upon exposure to specific azide-containing species.

The versatility of DBCO-NH-Boc is further highlighted by its use in synthetic organic chemistry. The compound serves as a valuable intermediate for constructing complex molecular architectures through multi-step synthetic routes. Its compatibility with various functional groups and reaction conditions makes it a preferred choice for chemists seeking to develop novel synthetic strategies.

The recent research landscape continues to expand the horizons of what can be achieved with DBCO-NH-Boc. Innovations in click chemistry have led to the development of new reaction protocols that enhance the efficiency and scope of bioconjugation reactions. Additionally, advances in computational chemistry have enabled researchers to predict and optimize reaction outcomes more accurately, further streamlining the synthesis process.

In conclusion, the compound CAS number 1539290-74-8, known as DBCO-NH-Boc, represents a cornerstone in modern chemical research. Its unique combination of properties makes it an indispensable tool for scientists working across multiple disciplines. From biomedicine to materials science, this compound continues to drive innovation and open up new avenues for exploration.